Cas no 69327-00-0 (3-Furancarboxylic acid, 2,5-dihydro-2,5-dioxo-, methyl ester)

• Product Name: 3-Furancarboxylic acid, 2,5-dihydro-2,5-dioxo-, methyl ester
• CAS No: 69327-00-0
• MF: C₆H₄O₅
• MW: 156.092962265015
• CID: 391919
• PubChem ID: 10997274
• Update Time: 2025-04-19

3-Furancarboxylic acid, 2,5-dihydro-2,5-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-dihydro-2,5-dioxo-, methyl ester
• methyl 2,5-dioxofuran-3-carboxylate
• carbomethoxymaleic anhydride
• SCHEMBL2236006
• 69327-00-0
• DTXSID70451186

• Inchi： 1S/C6H4O5/c1-10-5(8)3-2-4(7)11-6(3)9/h2H,1H3
• InChI Key： UQIYKIJCQPZFFE-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(=O)OC)C1=O)=O

Computed Properties

• Exact Mass: 156.00582
• Monoisotopic Mass: 156.00587322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67